Cas no 76919-41-0 ((6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol)

• Product Name: (6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol
• CAS No: 76919-41-0
• MF: C₁₂H₁₀N₂OS
• MW: 230.285601139069
• MDL: MFCD02253178
• CID: 581294
• PubChem ID: 332988
• Update Time: 2025-07-27

(6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol
• (6-Phenylimidazo[2,1-b][1,3]thiazol-5-yl)methanol
• Imidazo[2,1-b]thiazole-5-methanol, 6-phenyl-
• {6-phenylimidazo[2,1-b][1,3]thiazol-5-yl}methanol
• 5-idrossimetil-6-fenilimidazo<2,1-b>tiazolo
• phenylimidazobthiazolylmethanol
• CS-0269785
• 7Y-0704
• MFCD02253178
• SCHEMBL22648873
• NSC-332689
• NSC332689
• AKOS001367261
• Z235449080
• 76919-41-0
• DTXSID70318548
• J-501690
• FT-0680624

• MDL： MFCD02253178
• Inchi： 1S/C12H10N2OS/c15-8-10-11(9-4-2-1-3-5-9)13-12-14(10)6-7-16-12/h1-7,15H,8H2
• InChI Key： AGNXXFZBPOCOPO-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C1C=CC=CC=1)=C2CO

Computed Properties

• Exact Mass: 230.05100
• Monoisotopic Mass: 230.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Melting Point: 198-200°
• PSA: 65.77000
• LogP: 2.55510

(6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol

Introduction to (6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol (CAS No. 76919-41-0)

Compound (6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol (CAS No. 76919-41-0) is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of imidazothiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a phenyl group and the imidazo[2,1-b]thiazole core, contribute to its unique chemical properties and biological interactions.

The imidazo[2,1-b]thiazole scaffold is a fused ring system consisting of an imidazole ring connected to a thiazole ring. This structural motif is commonly found in various bioactive molecules and has been extensively studied for its pharmacological potential. The introduction of a hydroxymethyl group at the 5-position of the thiazole ring in (6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol further enhances its chemical reactivity and biological functionality. This modification allows for further derivatization and exploration of its pharmacological properties.

In recent years, there has been a growing interest in developing novel therapeutic agents based on imidazothiazole derivatives due to their demonstrated efficacy in various preclinical studies. These compounds have shown promise in inhibiting key enzymes and pathways involved in inflammation, cancer, and infectious diseases. The phenyl substituent in (6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol is particularly noteworthy, as it can influence the molecule's solubility, metabolic stability, and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the imidazo[2,1-b]thiazole core and the hydroxymethyl group provides multiple sites for chemical modification, enabling the synthesis of a library of derivatives with tailored biological activities. Researchers have utilized computational methods and high-throughput screening techniques to identify promising analogs of (6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol that exhibit enhanced potency and selectivity.

The biological activity of (6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol has been explored in several preclinical models. Studies have indicated that this compound may possess anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines and chemokines. Additionally, it has shown potential in inhibiting the growth of certain cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. These findings suggest that (6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol could be a valuable candidate for further development as an anti-cancer therapeutic agent.

The synthesis of (6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors to form the imidazo[2,1-b]thiazole core, followed by functionalization at the 5-position with a hydroxymethyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency and selectivity of these transformations.

The pharmacokinetic properties of (6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol are also an important consideration in its development as a potential drug candidate. Preliminary studies have suggested that this compound exhibits reasonable oral bioavailability and metabolic stability in animal models. However, further investigation is needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile and to identify any potential drug-drug interactions.

In conclusion, (6-Phenylimidazo[2,1-b]thiazol-5-yl)methanol (CAS No. 76919-41-0) is a promising heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research efforts are warranted to explore its full pharmacological profile and to optimize its chemical properties for clinical applications.